Cas no 61947-27-1 (1,2-Cyclohexanedithiol)

• Product Name: 1,2-Cyclohexanedithiol
• CAS No: 61947-27-1
• MF: C₆H₁₂S₂
• MW: 148.289479255676
• CID: 462659
• PubChem ID: 5242646
• Update Time: 2025-04-19

1,2-Cyclohexanedithiol Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedithiol
• 61947-27-1
• 1,2-Dimercaptocyclohexan
• Cyclohexane-1,2-dithiol
• SCHEMBL64268
• YKRCKUBKOIVILO-UHFFFAOYSA-N
• A902991

• Inchi： 1S/C6H12S2/c7-5-3-1-2-4-6(5)8/h5-8H,1-4H2
• InChI Key： YKRCKUBKOIVILO-UHFFFAOYSA-N
• SMILES： SC1CCCCC1S

Computed Properties

• Exact Mass: 148.03816
• Monoisotopic Mass: 148.03804273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 2Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols